Cas no 2229530-52-1 (3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine
• CAS No: 2229530-52-1
• MF: C₁₁H₉F₆N
• MW: 269.186283826828
• CID: 6287046
• PubChem ID: 165674723
• Update Time: 2025-05-24

3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine
• 3,3-difluoro-1-[2-fluoro-3-(trifluoromethyl)phenyl]cyclobutan-1-amine
• EN300-1974077
• 2229530-52-1

• Inchi： 1S/C11H9F6N/c12-8-6(9(18)4-10(13,14)5-9)2-1-3-7(8)11(15,16)17/h1-3H,4-5,18H2
• InChI Key： QSIWLQUJIOMTPD-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=C(C(F)(F)F)C=2F)(C1)N)F

Computed Properties

• Exact Mass: 269.06391826g/mol
• Monoisotopic Mass: 269.06391826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine

Introduction to 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine (CAS No. 2229530-52-1)

3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229530-52-1, belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which contribute to its distinctive electronic and steric characteristics. The molecular framework of this compound integrates a cyclobutane ring with a phenyl group substituted with fluorine and trifluoromethyl groups, making it a promising candidate for further exploration in medicinal chemistry.

The significance of fluorinated aromatic compounds in drug development cannot be overstated. These molecules often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine is particularly noteworthy, as it is known to influence the compound's pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the role of such fluorinated derivatives in the design of novel therapeutic agents, particularly in the treatment of various diseases where precise molecular interactions are critical.

In the realm of pharmaceutical research, the synthesis and characterization of 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine have been subjects of extensive investigation. The compound's structural complexity necessitates advanced synthetic methodologies, often involving multi-step reactions that require careful optimization. The introduction of fluorine atoms into the molecular structure not only enhances the compound's stability but also opens up possibilities for modulating its biological activity. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

One of the most compelling aspects of 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine is its potential application in the development of targeted therapies. The unique combination of electronic and steric effects arising from its fluorinated substituents makes it an attractive scaffold for designing molecules that can interact selectively with biological targets. For instance, recent research has demonstrated its utility in the development of kinase inhibitors, where the presence of fluorine atoms enhances binding affinity and reduces off-target effects. Such findings underscore the importance of fluorinated compounds in modern drug design.

The cyclobutane ring in 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine also contributes to its structural rigidity, which can be advantageous in terms of optimizing molecular interactions with biological receptors. This rigidity helps to stabilize key pharmacophoric moieties, ensuring that the compound maintains its intended biological activity. Additionally, the phenyl group substituted with fluorine and trifluoromethyl groups provides additional sites for functionalization, allowing for further customization to enhance specific pharmacological properties.

Recent advancements in computational chemistry have further facilitated the study of 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine. Molecular modeling techniques have been employed to predict and understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how structural modifications can be made to improve its efficacy and selectivity. For example, computational simulations have helped identify optimal positions for additional substituents that could enhance binding affinity or modulate metabolic stability.

The synthesis of 3,3-difluoro-1-2-fluoro-3-(trifluoromethyl)phenylcyclobutan-1-amine also presents unique challenges due to the sensitivity of fluorinated intermediates. Advanced synthetic strategies must be employed to ensure high yields and purity while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex fluorinated aromatic systems like this one. These methods allow for precise control over molecular architecture, enabling researchers to fine-tune properties such as solubility and bioavailability.

In conclusion, 3 , 3 -difluoro - 1 - 2 - fluoro - 3 - ( trifluoromethyl ) phenylcyclobutan - 1 - amine ( CAS No . 2229530 -52 - 1 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities . The presence of multiple fluorine atoms , combined with a rigid cyclobutane ring and a phenyl substituent , makes this compound an attractive candidate for further development . Recent research highlights its potential as a lead molecule in drug discovery , particularly for targeting diseases where precise molecular interactions are essential . As synthetic methodologies continue to evolve , it is anticipated that more derivatives like this will emerge as valuable tools in medicinal chemistry .